Cas no 118269-79-7 (3-Pyridazinamine,4-methyl-6-phenyl-N-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:2))

• Product Name: 3-Pyridazinamine,4-methyl-6-phenyl-N-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:2)
• CAS No: 118269-79-7
• MF: C₁₈H₂₆Cl₂N₄
• MW: 369.331841945648
• CID: 177069
• PubChem ID: 3088562
• Update Time: 2025-04-19

3-Pyridazinamine,4-methyl-6-phenyl-N-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine,4-methyl-6-phenyl-N-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:2)
• 4-methyl-6-phenyl-N-(2-piperidin-1-ylethyl)pyridazin-3-amine,dihydrochloride
• 4-Methyl-6-phenyl-N-(2-(1-piperidinyl)ethyl)-3-pyridazinamine dihydrochloride
• 3-Pyridazinamine, 4-methyl-6-phenyl-N-(2-(1-piperidinyl)ethyl)-, dihydrochloride
• 118269-79-7
• DTXSID50152068

• Inchi： 1S/C18H24N4.2ClH/c1-15-14-17(16-8-4-2-5-9-16)20-21-18(15)19-10-13-22-11-6-3-7-12-22;;/h2,4-5,8-9,14H,3,6-7,10-13H2,1H3,(H,19,21);2*1H
• InChI Key： DFCQRQTYVZGUHY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCNC2=C(C)C=C(C3C=CC=CC=3)N=N2)CCCCC1

Computed Properties

• Exact Mass: 368.15378
• Monoisotopic Mass: 368.1534522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05